Cas no 929-10-2 (6-Methylheptanoic acid)

• Product Name: 6-Methylheptanoic acid
• CAS No: 929-10-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00044083
• CID: 804880
• PubChem ID: 90716
• Update Time: 2025-05-23

6-Methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylheptanoic acid
• Heptanoic acid, 6-methyl-
• iso-Caprylic acid
• 6-Methylheptanoic acid (ACI)
• Isocaprylic acid

• MDL： MFCD00044083
• Inchi： 1S/C8H16O2/c1-7(2)5-3-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： OEOIWYCWCDBOPA-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(C)C)O

Computed Properties

• Exact Mass: 144.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5

Experimental Properties

• Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 232 ºC (762 Torr)
• Flash Point: 116.6±6.9 ºC,
• Refractive Index: 1.426 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Water Partition Coefficient: Miscible with chloroform and methanol. Slightly miscible with water.
• PSA: 37.30000
• LogP: 2.28740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6-Methylheptanoic acid

Research Brief on 6-Methylheptanoic Acid (CAS: 929-10-2) in Chemical Biology and Pharmaceutical Applications

6-Methylheptanoic acid (CAS: 929-10-2) is a branched-chain fatty acid that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, metabolic studies, and as a precursor for bioactive compounds. Recent studies have explored its role in modulating enzymatic activity, its incorporation into lipid-based drug delivery systems, and its potential as a biomarker in metabolic disorders. This research brief synthesizes the latest findings on 6-methylheptanoic acid, highlighting its significance in contemporary biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 6-methylheptanoic acid as a building block for the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 6-methylheptanoic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as next-generation NSAIDs with reduced gastrointestinal side effects.

In the realm of drug delivery, a team from MIT reported in Advanced Materials (2024) the development of lipid nanoparticles incorporating 6-methylheptanoic acid for targeted delivery of mRNA therapeutics. The branched structure of 6-methylheptanoic acid was found to enhance the stability of lipid nanoparticles in serum and improve their cellular uptake efficiency. This innovation addresses a critical challenge in mRNA vaccine technology—the need for efficient and stable delivery vectors—and opens new avenues for treating genetic disorders and infectious diseases.

Metabolomics research has also shed light on the diagnostic potential of 6-methylheptanoic acid. A multi-center study published in Nature Metabolism (2023) identified elevated levels of 6-methylheptanoic acid in the plasma of patients with type 2 diabetes mellitus (T2DM). The study employed GC-MS and LC-MS/MS analyses to quantify this metabolite across a cohort of 1,200 participants, revealing a strong correlation between 6-methylheptanoic acid levels and insulin resistance. These findings position 6-methylheptanoic acid as a promising candidate for developing non-invasive diagnostic tools for early detection of metabolic syndrome.

From a synthetic biology perspective, recent work published in Metabolic Engineering (2024) demonstrated the successful microbial production of 6-methylheptanoic acid using engineered E. coli strains. By introducing heterologous enzymes from the leucine degradation pathway and optimizing fermentation conditions, the researchers achieved titers of 3.2 g/L—a significant improvement over previous methods that relied on chemical synthesis. This breakthrough offers a sustainable and cost-effective approach to large-scale production of 6-methylheptanoic acid for pharmaceutical applications.

In conclusion, 6-methylheptanoic acid (CAS: 929-10-2) emerges as a multifaceted compound with diverse applications in drug discovery, delivery systems, and diagnostics. The convergence of chemical synthesis, nanotechnology, and metabolomics approaches in recent studies underscores its growing importance in biomedical research. Future directions may include exploring its role in epigenetics, expanding its therapeutic derivatives, and refining its production through synthetic biology platforms.